(2R)-5-(4-Methylphenyl)pentan-2-amine

• IUPAC Name: (2R)-5-(4-methylphenyl)pentan-2-amine
• InChI: InChI=1S/C12H19N/c1-10-6-8-12(9-7-10)5-3-4-11(2)13/h6-9,11H,3-5,13H2,1-2H3/t11-/m1/s1
• InChI Key: BGOWMQBTGYJORO-LLVKDONJSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCCC(C)N
• Isomeric SMILES: CC1=CC=C(C=C1)CCC[C@@H](C)N
• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol

Description

Amines are derivatives of ammonia in which one or more of the hydrogens has been replaced by an alkyl or aryl group. They are important weak bases, organic reactants, and biologically active compounds, such as alkaloids.

Synthesis Analysis

The synthesis of amines typically involves the reaction of ammonia with alkyl halides, although there are many other methods available. The exact method would depend on the specific structure of the amine .

Molecular Structure Analysis

Amines are classified according to the number of alkyl or aryl groups attached to nitrogen. Nitrogen has a neutral bonding pattern of three bonds with a single lone pair.

Chemical Reactions Analysis

Amines can undergo a variety of chemical reactions, including reactions with nitrous acid. The exact reactions would depend on the specific structure of the amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of amines depend on their specific structure. They are generally weak bases and can participate in hydrogen bonding, which can affect their boiling points and solubility.

Safety And Hazards

The safety and hazards associated with amines depend on their specific structure. Some amines are harmless, while others can be toxic or carcinogenic. It’s important to handle them with appropriate safety precautions.

Future Directions

The future directions in the study of amines could involve developing new synthetic methods, studying their role in biological systems, or developing new applications for them in various industries.